Cas no 19954-99-5 (Lansic Acid)

• Product Name: Lansic Acid
• CAS No: 19954-99-5
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 2018743
• PubChem ID: 15560072
• Update Time: 2025-04-21

Lansic Acid Chemical and Physical Properties

Names and Identifiers

• Lansic Acid
• (1R)-2α-[2-[(1S,2S,3S)-2-(2-Carboxyethyl)-2-methyl-6-methylene-3-(1-methylethenyl)cyclohexyl]ethyl]-1,3-dimethyl-6α-(1-methylethenyl)-3-cyclohexene-1-propionic acid
• CHEBI:67482
• 3-[(1S,2S,6S)-2-{2-[(1S,5S,6S)-6-(2-carboxyethyl)-2,6-dimethyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-yl]ethyl}-1-methyl-3-methylidene-6-(prop-1-en-2-yl)cyclohexyl]propanoic acid
• 3-[(1S,2S,6S)-2-[2-[(1S,5S,6S)-6-(2-carboxyethyl)-2,6-dimethyl-5-prop-1-en-2-ylcyclohex-2-en-1-yl]ethyl]-1-methyl-3-methylidene-6-prop-1-en-2-ylcyclohexyl]propanoic acid
• SCHEMBL9617412
• DTXSID801318303
• 19954-99-5
• 3,4;21,22-bisseco-4(23),7,14(27),22(29)-onoceratetraene-3,21-dioic acid
• CHEMBL465502
• Q27135951
• 21,22-Bisseco-4(23),7,14(27),22(29)-onoceratetraene-3,21-dioic acid
• 3,4
• 3,4;21,22-bisseco-4(23),7,14(27),22(29)-onoceratetraene-3,21-dioate
• 3-((1S,2S,6S)-2-(2-((1S,5S,6S)-6-(2-carboxyethyl)-2,6-dimethyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-yl)ethyl)-1-methyl-3-methylidene-6-(prop-1-en-2-yl)cyclohexyl)propanoic acid
• Lansate
• 3-((1S,2S,6S)-2-(2-((1S,5S,6S)-6-(2-carboxyethyl)-2,6-dimethyl-5-prop-1-en-2-ylcyclohex-2-en-1-yl)ethyl)-1-methyl-3-methylidene-6-prop-1-en-2-ylcyclohexyl)propanoic acid

• Inchi： 1S/C30H46O4/c1-19(2)23-11-9-21(5)25(29(23,7)17-15-27(31)32)13-14-26-22(6)10-12-24(20(3)4)30(26,8)18-16-28(33)34/h10,23-26H,1,3,5,9,11-18H2,2,4,6-8H3,(H,31,32)(H,33,34)/t23-,24-,25-,26-,29-,30-/m0/s1
• InChI Key： SYTWWAZKYVYTTQ-SUAVODKESA-N
• SMILES： OC(CC[C@@]1(C)[C@H](C(=C)C)CCC(=C)[C@@H]1CC[C@H]1C(C)=CC[C@@H](C(=C)C)[C@]1(C)CCC(=O)O)=O

Computed Properties

• Exact Mass: 470.33960994g/mol
• Monoisotopic Mass: 470.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 865
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids